molecular formula C10H20Cl2O B8565839 1-Chloro-4-(chloromethoxy)nonane CAS No. 57987-60-7

1-Chloro-4-(chloromethoxy)nonane

Cat. No.: B8565839
CAS No.: 57987-60-7
M. Wt: 227.17 g/mol
InChI Key: ZFIMYHBXUHXYDZ-UHFFFAOYSA-N
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Description

1-Chloro-4-(chloromethoxy)nonane is an aliphatic chlorinated ether with a nine-carbon backbone. Its structure consists of a chloro group at the first carbon and a chloromethoxy group (-OCH2Cl) at the fourth carbon (inferred as CH2Cl-(CH2)3-OCH2Cl-(CH2)4-CH3). This compound belongs to a class of alkyl chloromethyl ethers, which are known for their utility in organic synthesis as alkylating or chloromethylating agents .

Properties

CAS No.

57987-60-7

Molecular Formula

C10H20Cl2O

Molecular Weight

227.17 g/mol

IUPAC Name

1-chloro-4-(chloromethoxy)nonane

InChI

InChI=1S/C10H20Cl2O/c1-2-3-4-6-10(13-9-12)7-5-8-11/h10H,2-9H2,1H3

InChI Key

ZFIMYHBXUHXYDZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CCCCl)OCCl

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Physical Properties of Selected Compounds

Compound Molecular Weight Boiling Point (Inferred, °C) Volatility
This compound ~237.2 (calc) >200 (estimated) Low
1-Chloro-4-chloromethoxybutane 187.1 ~180–190 Moderate
(Chloromethoxy)ethane 94.5 ~60–70 High

Table 2: Hazard Profiles

Compound Flammability Carcinogenicity Key Risks
This compound Low Likely low Toxicity (chlorine release)
Nonane (parent hydrocarbon) High None Flammability
CMME (Chloromethyl methyl ether) Moderate High Carcinogenic

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